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Compound of Interest

Compound Name: Bay-069

Cat. No.: B15548840 Get Quote

For researchers and professionals in the field of drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides comprehensive, step-by-step procedures for the

safe disposal of BAY-069, a potent inhibitor of branched-chain amino acid transaminases 1 and

2 (BCAT1/2).[1][2]

Chemical and Physical Properties
A summary of key data for BAY-069 is presented below to inform safe handling and storage.

Property Value

CAS Number 2639638-66-5[3][4][5]

Molecular Formula C₂₂H₁₄ClF₃N₂O₃[3][4][5]

Molecular Weight 446.81 g/mol [4][5]

Appearance Solid[3]

Solubility DMSO: ≥10 mg/mL, Ethanol: ≥10 mg/mL[3]

Storage
Powder: -20°C for up to 3 years. In solvent:

-80°C for up to 1 year.[2][4]

Hazard Identification and Safety Precautions
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According to available safety data sheets, BAY-069 is not classified as a hazardous substance

or mixture.[4] However, as a matter of good laboratory practice, it is essential to handle all

chemicals with care.

Personal Protective Equipment (PPE):

Eye Protection: Wear safety goggles with side shields.

Hand Protection: Use appropriate chemical-resistant gloves.

Skin and Body Protection: Wear a laboratory coat.

Respiratory Protection: When handling the powder form, use a suitable respirator to prevent

inhalation of dust.

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water.

Skin Contact: Rinse skin thoroughly with water and remove contaminated clothing.

Inhalation: Move to fresh air. If breathing is difficult, provide respiratory support.

Ingestion: Wash out the mouth with water. Do not induce vomiting.

Proper Disposal Procedures
The fundamental principle for the disposal of BAY-069 is to treat it as chemical waste. It should

never be disposed of in regular trash or poured down the drain.

Step-by-Step Disposal Protocol:

Waste Collection:

Collect all waste materials containing BAY-069, including unused product, contaminated

consumables (e.g., pipette tips, vials, gloves), and spill cleanup materials.
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Place all waste in a designated and clearly labeled hazardous waste container. The

container must be compatible with the chemical and kept securely sealed when not in use.

Labeling:

Clearly label the waste container with "Hazardous Waste" and the full chemical name:

"BAY-069".

Storage of Waste:

Store the sealed hazardous waste container in a designated, well-ventilated, and secure

area, away from incompatible materials.

Professional Disposal:

Arrange for the disposal of the chemical waste through your institution's Environmental

Health and Safety (EHS) department or a licensed professional waste disposal service.

Follow all local, state, and federal regulations for hazardous waste disposal.

Accidental Release and Spill Cleanup
In the event of a spill:

Ensure Safety: Evacuate non-essential personnel from the area and ensure adequate

ventilation. Wear appropriate PPE.

Containment: Prevent further leakage or spillage. Keep the material away from drains and

water courses.

Cleanup:

For solid spills, carefully sweep or scoop the material to minimize dust generation.

For solutions, absorb the spill with an inert, non-combustible absorbent material (e.g.,

vermiculite, dry sand).
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Decontamination: Decontaminate the spill area and any affected equipment by wiping with a

suitable solvent (e.g., ethanol).

Disposal of Cleanup Materials: Collect all cleanup materials in the designated hazardous

waste container and dispose of them according to the procedures outlined above.

Mechanism of Action: Inhibition of BCAT1/2
BAY-069 functions as a potent inhibitor of both BCAT1 and BCAT2, enzymes that play a crucial

role in the metabolism of branched-chain amino acids.
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Caption: Mechanism of BAY-069 as an inhibitor of BCAT1/2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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